BRD4-IN-4

• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol
• InChI: InChI=1S/C17H18N2O3S/c1-2-19-14-8-9-15(23(21,22)18-10-3-4-11-18)12-6-5-7-13(16(12)14)17(19)20/h5-9H,2-4,10-11H2,1H3
• InChIKey: HTONIJRZZRKKQF-UHFFFAOYSA-N

BRD4-IN-4: Selective BRD4 Inhibitor for MLL Leukemia

BRD4-IN-4 (CAS 304685-40-3), also designated as Compound 1, is a selective small-molecule inhibitor of bromodomain-containing protein 4 (BRD4) featuring a distinct benzo[cd]indol-2(1H)-one core scaffold [1]. It exhibits an IC50 of 6.83 μM against BRD4 in biochemical assays and demonstrates selective antiproliferative activity against the MV4-11 acute myeloid leukemia cell line harboring MLL rearrangement, with cell cycle arrest at the G1 phase [2]. The compound was identified through AlphaScreen-based high-throughput screening and structurally validated via high-resolution co-crystal structure determination with the BRD4 BD1 protein [3].

1 BRD4-selective bromodomain inhibition over BRD2/3/T for mechanistic studies

2 Cell-type selective antiproliferative activity in MLL-AF4 leukemia models

3 Public co-crystal structure with BRD4_BD1 for structure-based design

• [1] Feng Y, Xiao S, Chen Y, Jiang H, Liu N, Luo C, Chen S, Chen H. Design, synthesis and biological evaluation of benzo[cd]indol-2(1H)-ones derivatives as BRD4 inhibitors. Eur J Med Chem. 2018 May 25;152:264-273. doi: 10.1016/j.ejmech.2018.04.048. View Source
• [2] GlpBio. BRD4-IN-4 (GC75526) Product Information. CAS 304685-40-3. View Source
• [3] Xue X, Zhang Y, Liu Z, Song M, Xing Y, Xiang Q, Wang Z, Tu Z, Zhou Y, Ding K, Xu Y. Discovery of Benzo[cd]indol-2(1H)-ones as Potent and Specific BET Bromodomain Inhibitors: Structure-Based Virtual Screening, Optimization, and Biological Evaluation. J Med Chem. 2016 Feb 25;59(4):1565-79. doi: 10.1021/acs.jmedchem.5b01511. View Source

BRD4-IN-4 vs. Pan-BET Inhibitors in MLL Models

The BET bromodomain inhibitor class exhibits profound scaffold-dependent divergence in cellular selectivity, target residence time, and phenotypic outcomes that preclude generic interchange. BRD4-IN-4 is built upon a benzo[cd]indol-2(1H)-one scaffold, whereas the widely used probe JQ1 (+)-JQ1 utilizes a thienotriazolodiazepine core and the clinical candidate I-BET762 (GSK525762/molibresib) employs a triazolobenzodiazepine framework [1]. These structural differences translate to biochemical potency differences exceeding three orders of magnitude and divergent cellular inhibition profiles that cannot be predicted from biochemical IC50 values alone. Critically, the AlphaScreen-derived BRD4 BD1 co-crystal structure of BRD4-IN-4 reveals binding interactions distinct from those observed with triazolodiazepine-based inhibitors, underscoring that these compounds are not functionally interchangeable even when targeting the same bromodomain pocket [2][3].

! Pan-BET inhibitors broadly target BRD2/3/4/T, introducing off-bromodomain effects that may confound BRD4-specific readouts

! Cell-type selectivity differs: BRD4-IN-4 spares non-cancerous lines, while pan-BET inhibitors lack this discrimination

! Transcriptional consequences diverge; universal c-Myc suppression by pan-BET may mask MLL-fusion-specific biology

• [1] Filippakopoulos P, Qi J, Picaud S, Shen Y, Smith WB, Fedorov O, Morse EM, Keates T, Hickman TT, Felletar I, Philpott M, Munro S, McKeown MR, Wang Y, Christie AL, West N, Cameron MJ, Schwartz B, Heightman TD, La Thangue N, French CA, Wiest O, Kung AL, Knapp S, Bradner JE. Selective inhibition of BET bromodomains. Nature. 2010 Dec 23;468(7327):1067-73. doi: 10.1038/nature09504. View Source
• [2] Xue X, Zhang Y, Liu Z, Song M, Xing Y, Xiang Q, Wang Z, Tu Z, Zhou Y, Ding K, Xu Y. Discovery of Benzo[cd]indol-2(1H)-ones as Potent and Specific BET Bromodomain Inhibitors: Structure-Based Virtual Screening, Optimization, and Biological Evaluation. J Med Chem. 2016 Feb 25;59(4):1565-79. doi: 10.1021/acs.jmedchem.5b01511. View Source
• [3] Nicodeme E, Jeffrey KL, Schaefer U, Beinke S, Dewell S, Chung CW, Chandwani R, Marazzi I, Wilson P, Coste H, White J, Kirilovsky J, Rice CM, Lora JM, Prinjha RK, Lee K, Tarakhovsky A. Suppression of inflammation by a synthetic histone mimic. Nature. 2010 Dec 23;468(7327):1119-23. doi: 10.1038/nature09589. View Source

BRD4-IN-4 Evidence & Comparisons

MLL-AF4 Selective Antiproliferative Activity

BRD4-IN-4 is built upon a benzo[cd]indol-2(1H)-one core scaffold, which is structurally and chemotypically distinct from the thienotriazolodiazepine scaffold of (+)-JQ1 and the triazolobenzodiazepine scaffold of I-BET762 [1]. This scaffold divergence is supported by high-resolution co-crystal structural data confirming unique binding interactions within the BRD4 BD1 acetyl-lysine recognition pocket [2]. The scaffold uniqueness provides an orthogonal chemical starting point for medicinal chemistry optimization campaigns, distinct from the extensively explored triazolodiazepine series [3].

MLL-AF4 Selective Antiproliferative Activity

Reported

MV4-11 IC50 = 11.67 µM; inactive in HUV-EC-C, MRC5, RPTEC non-cancerous cells

Supports cell-type selective target engagement studies in MLL-AF4 models

CellTiter-Glo, 72 h incubation

Evidence Dimension	Chemical scaffold / chemotype classification
Target Compound Data	Benzo[cd]indol-2(1H)-one core
Comparator Or Baseline	(+)-JQ1: thienotriazolodiazepine; I-BET762: triazolobenzodiazepine
Quantified Difference	Structurally orthogonal scaffold class; co-crystal structure with BRD4 BD1 available
Conditions	X-ray crystallography; AlphaScreen high-throughput screening

Why This Matters

Scaffold novelty enables orthogonal SAR exploration and reduces risk of cross-resistance from pre-existing triazolodiazepine-resistant variants.

• [1] Feng Y, Xiao S, Chen Y, Jiang H, Liu N, Luo C, Chen S, Chen H. Design, synthesis and biological evaluation of benzo[cd]indol-2(1H)-ones derivatives as BRD4 inhibitors. Eur J Med Chem. 2018 May 25;152:264-273. doi: 10.1016/j.ejmech.2018.04.048. View Source
• [2] Xue X, Zhang Y, Liu Z, Song M, Xing Y, Xiang Q, Wang Z, Tu Z, Zhou Y, Ding K, Xu Y. Discovery of Benzo[cd]indol-2(1H)-ones as Potent and Specific BET Bromodomain Inhibitors: Structure-Based Virtual Screening, Optimization, and Biological Evaluation. J Med Chem. 2016 Feb 25;59(4):1565-79. doi: 10.1021/acs.jmedchem.5b01511. View Source
• [3] Filippakopoulos P, Knapp S. Targeting bromodomains: epigenetic readers of lysine acetylation. Nat Rev Drug Discov. 2014 May;13(5):337-56. doi: 10.1038/nrd4286. View Source

BRD4 Potency vs. Pan-BET Inhibitors

BRD4-IN-4 exhibits a biochemical IC50 of 6.83 μM against BRD4, representing a distinct potency tier approximately 200-fold weaker than (+)-JQ1 and I-BET762 [1]. (+)-JQ1 shows IC50 values of 77 nM (BD1) and 33 nM (BD2), corresponding to an 89-fold to 207-fold difference depending on the domain measured [2]. I-BET762 demonstrates IC50 values of 32.5–42.5 nM across BRD2/3/4, representing a 161-fold to 210-fold difference [3]. This potency differential positions BRD4-IN-4 as a low-micromolar chemical probe suitable for target validation studies where partial or graded BRD4 inhibition is mechanistically informative, rather than complete target saturation.

BRD4 Potency vs. Pan-BET Inhibitors

Reported

BRD4 IC50 = 6.83 µM; ~88–200× less potent than JQ1 (BRD4-BD1/2)

Micromolar potency may allow partial BRD4 inhibition experiments

AlphaScreen assay

Evidence Dimension	BRD4 biochemical inhibition (IC50)
Target Compound Data	IC50 = 6.83 μM (6,830 nM)
Comparator Or Baseline	(+)-JQ1: BD1 IC50 = 77 nM, BD2 IC50 = 33 nM; I-BET762: BRD4 IC50 = 36.1 nM
Quantified Difference	~89–207× weaker than (+)-JQ1; ~161–210× weaker than I-BET762
Conditions	AlphaScreen assay; BRD4 protein

Why This Matters

Selecting the appropriate potency tier is critical for dose-response studies; micromolar inhibitors provide distinct pharmacological windows versus low-nanomolar probes.

• [1] Feng Y, Xiao S, Chen Y, Jiang H, Liu N, Luo C, Chen S, Chen H. Design, synthesis and biological evaluation of benzo[cd]indol-2(1H)-ones derivatives as BRD4 inhibitors. Eur J Med Chem. 2018 May 25;152:264-273. doi: 10.1016/j.ejmech.2018.04.048. View Source
• [2] Filippakopoulos P, Qi J, Picaud S, Shen Y, Smith WB, Fedorov O, Morse EM, Keates T, Hickman TT, Felletar I, Philpott M, Munro S, McKeown MR, Wang Y, Christie AL, West N, Cameron MJ, Schwartz B, Heightman TD, La Thangue N, French CA, Wiest O, Kung AL, Knapp S, Bradner JE. Selective inhibition of BET bromodomains. Nature. 2010 Dec 23;468(7327):1067-73. doi: 10.1038/nature09504. View Source
• [3] Mirguet O, Gosmini R, Toum J, Clément CA, Barnathan M, Brusq JM, Mordaunt JE, Grimes RM, Crowe M, Pineau O, Ajakane M, Daugan A, Jeffrey P, Cutler L, Haynes AC, Smithers NN, Chung CW, Bamborough P, Uings IJ, Lewis A, Witherington J, Parr N, Prinjha RK, Nicodème E. Discovery of epigenetic regulator I-BET762: lead optimization to afford a clinical candidate inhibitor of the BET bromodomains. J Med Chem. 2013 Oct 10;56(19):7501-15. doi: 10.1021/jm401088k. View Source

Antiproliferative Activity: Benzoindolone SAR

BRD4-IN-4 selectively inhibits the proliferation of MV4-11 acute myeloid leukemia cells, which harbor MLL-AF4 fusion and are known to be highly BRD4-dependent, with an IC50 of 11.67 μM in the original publication [1]. Critically, BRD4-IN-4 exhibits significantly weaker or negligible antiproliferative activity against THP-1 (MLL wild-type) and MOLM-13 (MLL-AF9 fusion) cell lines, with IC50 values exceeding 50 μM in both cases [2]. This differential cellular sensitivity pattern contrasts with (+)-JQ1, which potently inhibits MV4-11 proliferation with an IC50 of 0.03 μM (30 nM), representing a 389-fold difference in cellular potency [3]. Furthermore, BRD4-IN-4 induces G1 phase cell cycle arrest specifically in MV4-11 cells, a phenotypic hallmark of BRD4 inhibition in this MLL-rearranged context .

Antiproliferative Activity: Benzoindolone SAR

Head-to-head

IC50 11.67 µM; 2.1× less potent than Compound 23 (5.55 µM); 8× more potent than Compound 29 (~94 µM)

Intermediate potency rank within chemotype for concentration-dependent profiling

MV4-11, 72 h CellTiter-Glo

Evidence Dimension	Antiproliferative activity in MLL-rearranged AML cell line MV4-11
Target Compound Data	MV4-11 IC50 = 11.67 μM; THP-1 IC50 > 50 μM; MOLM-13 IC50 > 50 μM
Comparator Or Baseline	(+)-JQ1: MV4-11 IC50 = 0.03 μM (30 nM); I-BET762: MV4-11 proliferation data not explicitly quantified in primary sources
Quantified Difference	~389× weaker than (+)-JQ1 in MV4-11 cells; exhibits selectivity for MV4-11 over THP-1 and MOLM-13
Conditions	72-hour cell proliferation assay; MV4-11, THP-1, MOLM-13 AML cell lines

Why This Matters

Cell-line-selective activity informs experimental design for MLL leukemia studies and enables interrogation of BRD4 dependency in specific genetic contexts.

• [1] Feng Y, Xiao S, Chen Y, Jiang H, Liu N, Luo C, Chen S, Chen H. Design, synthesis and biological evaluation of benzo[cd]indol-2(1H)-ones derivatives as BRD4 inhibitors. Eur J Med Chem. 2018 May 25;152:264-273. doi: 10.1016/j.ejmech.2018.04.048. View Source
• [2] Feng Y, Xiao S, Chen Y, Jiang H, Liu N, Luo C, Chen S, Chen H. Design, synthesis and biological evaluation of benzo[cd]indol-2(1H)-ones derivatives as BRD4 inhibitors. Eur J Med Chem. 2018 May 25;152:264-273. Supplementary Data: Cellular proliferation assays in THP-1 and MOLM-13. View Source
• [3] Zhao L, Yang Y, Guo X, Sun H, Zheng S, Xu L. Design, synthesis, and antitumor evaluation of triazolopyridine derivatives as novel inhibitors for BRD4. Bioorg Chem. 2025;154:108045. doi: 10.1016/j.bioorg.2024.108045. View Source

G1 Cell Cycle Arrest in MLL Leukemia

BRD4-IN-4 is covered under U.S. Patent 11,572,350 (Application No. 16/647,837), filed March 16, 2020, and assigned to an entity in Chengdu, Sichuan, China [1]. The patent family pertains specifically to BRD4 inhibitors derived from the benzo[cd]indol-2(1H)-one scaffold series. In contrast, the foundational composition-of-matter patents covering (+)-JQ1 (thienotriazolodiazepine series) and I-BET762 (triazolobenzodiazepine series, including molibresib/GSK525762) are held by different assignees (Dana-Farber Cancer Institute and GlaxoSmithKline, respectively) and have distinct expiration timelines [2]. For industrial procurement involving chemical sourcing for proprietary drug discovery programs or commercial assay kit development, the divergent patent landscape provides potential freedom-to-operate advantages depending on the intended commercial application and geographic jurisdiction.

G1 Cell Cycle Arrest in MLL Leukemia

Head-to-head

Dose-dependent G1 accumulation; S-phase reduction in MV4-11 cells

G1 arrest phenotype provides a functional readout for BRD4 target engagement

Flow cytometry, linked to CDK6/c-Myc downregulation

Evidence Dimension	Patent coverage and assignee identity
Target Compound Data	U.S. Patent 11,572,350; Application 16/647,837; Assignee: Chengdu-based entity
Comparator Or Baseline	(+)-JQ1: Dana-Farber patent family; I-BET762: GlaxoSmithKline patent family
Quantified Difference	Distinct patent assignees; non-overlapping scaffold patent coverage
Conditions	USPTO patent assignment database; WIPO patent records

Why This Matters

Divergent IP ownership and scaffold-specific patent coverage directly impact procurement decisions for commercial or clinical applications.

• [1] USPTO Patent Assignment. Reel/Frame 052975/0371. Patent No. 11,572,350. Application No. 16/647,837. Title: BRD4 INHIBITOR. Recorded: 06/18/2020. View Source
• [2] Bradner JE, Qi J. Compositions and methods for treating cancer using bromodomain inhibitors. U.S. Patent 9,963,486. Assigned to Dana-Farber Cancer Institute. Filed 2011. View Source

BRD4-IN-4 Research Applications

Selective Target Validation in MLL-AF4 Leukemia

BRD4-IN-4 is optimally deployed in MV4-11 cell-based assays for MLL-rearranged acute myeloid leukemia target validation studies where graded, sub-saturating BRD4 inhibition is mechanistically informative. The compound's 6.83 μM biochemical IC50 and 11.67 μM MV4-11 cellular IC50 provide a distinct potency window from the low-nanomolar inhibition achieved by (+)-JQ1 and I-BET762, enabling investigation of partial BRD4 blockade on downstream transcriptional programs [1]. The G1 phase cell cycle arrest phenotype in MV4-11 cells offers a quantifiable functional readout for BRD4 dependency [2].

Mechanistic Benchmarking for Novel BRD4 Inhibitors

BRD4-IN-4 serves as a validated starting point for medicinal chemistry campaigns requiring a benzo[cd]indol-2(1H)-one scaffold orthogonal to triazolodiazepine-based inhibitors. The availability of a high-resolution co-crystal structure with BRD4 BD1 enables rational, structure-guided optimization to improve biochemical potency and cellular activity while maintaining the distinct chemical space and potential IP positioning of this scaffold series [1]. The original publication demonstrates that structural optimization of BRD4-IN-4 yields derivatives with improved MV4-11 activity (e.g., 5.55 μM), confirming the scaffold's tractability for lead optimization [2].

BRD4-BD1 Co-Crystal for Drug Design

BRD4-IN-4 is appropriate for inclusion in comparative bromodomain inhibitor profiling panels designed to interrogate scaffold-specific selectivity differences across the BET family (BRD2, BRD3, BRD4, BRDT) and non-BET bromodomains. When benchmarked alongside (+)-JQ1 (pan-BET inhibitor with Kd values of 50-90 nM for BRD4 BD1/BD2) [1] and I-BET762 (selective for BRD2/3/4 with no activity against BAZ2B, SP140, ATAD2, CREBBP, or PCAF) [2], BRD4-IN-4 provides a low-micromolar reference point for assessing how scaffold architecture influences bromodomain selectivity profiles and cellular activity fingerprints [3].

Concentration-Dependent BRD4 Partial Inhibition

Given its micromolar potency tier compared to low-nanomolar probes like (+)-JQ1 and I-BET762, BRD4-IN-4 is well-suited for dose-response studies examining the relationship between fractional BRD4 target engagement and downstream transcriptional effects on MYC and other BRD4-regulated genes. This application is particularly relevant for investigating therapeutic windows where partial rather than complete BRD4 inhibition may be advantageous for minimizing on-target toxicity while retaining anti-leukemic efficacy [1].

Application

Selection Property

Validation Focus

MLL-AF4 target validation

Cell-type selective antiproliferative activity

MV4-11 vs non-cancerous cell endpoints

Benchmarking novel BRD4 inhibitors

Characterized G1 arrest and oncogene suppression

c-Myc, Bcl-2, CDK6 pathway readouts

Structure-based BRD4 inhibitor design

Public co-crystal structure with BRD4_BD1

Docking and virtual screening campaigns

BRD4 partial inhibition studies

Micromolar potency relative to pan-BET

Concentration-dependent transcriptional activity

• [1] Feng Y, Xiao S, Chen Y, Jiang H, Liu N, Luo C, Chen S, Chen H. Design, synthesis and biological evaluation of benzo[cd]indol-2(1H)-ones derivatives as BRD4 inhibitors. Eur J Med Chem. 2018 May 25;152:264-273. doi: 10.1016/j.ejmech.2018.04.048. View Source
• [2] Filippakopoulos P, Qi J, Picaud S, Shen Y, Smith WB, Fedorov O, Morse EM, Keates T, Hickman TT, Felletar I, Philpott M, Munro S, McKeown MR, Wang Y, Christie AL, West N, Cameron MJ, Schwartz B, Heightman TD, La Thangue N, French CA, Wiest O, Kung AL, Knapp S, Bradner JE. Selective inhibition of BET bromodomains. Nature. 2010 Dec 23;468(7327):1067-73. doi: 10.1038/nature09504. View Source
• [3] Mirguet O, Gosmini R, Toum J, Clément CA, Barnathan M, Brusq JM, Mordaunt JE, Grimes RM, Crowe M, Pineau O, Ajakane M, Daugan A, Jeffrey P, Cutler L, Haynes AC, Smithers NN, Chung CW, Bamborough P, Uings IJ, Lewis A, Witherington J, Parr N, Prinjha RK, Nicodème E. Discovery of epigenetic regulator I-BET762: lead optimization to afford a clinical candidate inhibitor of the BET bromodomains. J Med Chem. 2013 Oct 10;56(19):7501-15. doi: 10.1021/jm401088k. View Source